4-Iodophenylacetic acid
Cat. No. B155296
Key on ui cas rn:
1798-06-7
M. Wt: 262.04 g/mol
InChI Key: FJSHTWVDFAUNCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07732441B2
Procedure details
To a stirred solution of 4-iodophenylacetic acid (5.0 g, 19.1 mmol) in MeOH (200 mL) was added 4N hydrochloric acid in dioxane (10 mL). The reaction mixture was stirred for 24 h at room temperature and then the solvent was removed under reduced pressure to give the title compound (5.17 g, 98% yield), which was used without further purification.
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][C:9]([OH:11])=[O:10])=[CH:4][CH:3]=1.Cl.[CH3:13]O>O1CCOCC1>[I:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:8][C:9]([O:11][CH3:13])=[O:10])=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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|
Type
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reactant
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|
Smiles
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IC1=CC=C(C=C1)CC(=O)O
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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200 mL
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Type
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reactant
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|
Smiles
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CO
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|
Name
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|
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Quantity
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10 mL
|
|
Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred for 24 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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product
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|
Smiles
|
IC1=CC=C(C=C1)CC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.17 g | |
| YIELD: PERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
